![molecular formula C18H14N4OS B5528194 N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-2-thiophenecarboxamide](/img/structure/B5528194.png)
N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-2-thiophenecarboxamide
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Overview
Description
N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-2-thiophenecarboxamide is a complex organic compound with potential applications in various scientific fields. Its synthesis and properties offer valuable insights into organic chemistry and material science.
Synthesis Analysis
The synthesis of compounds similar to N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-2-thiophenecarboxamide involves multiple steps, typically starting from basic organic compounds and involving reactions such as cyclization, acylation, and amine coupling. For instance, the synthesis of related benzamides and thiophene derivatives has been reported using starting materials like 2-(4-methylphenyl)acetic acid, 1,2,3-trimethoxybenzene, and substituted benzoyl chlorides (Ravinaik et al., 2021).
Molecular Structure Analysis
The molecular structure of this compound and related ones has been established using techniques such as spectral analysis and X-ray diffraction. These techniques help in understanding the spatial arrangement of atoms and the presence of specific functional groups (Sharma et al., 2016).
Chemical Reactions and Properties
Compounds in this class exhibit various chemical reactions, such as interactions with organic reagents to form new derivatives. They can undergo reactions like amide coupling and displacement reactions, contributing to their diverse chemical properties (Amr et al., 2010).
Physical Properties Analysis
The physical properties, including crystallization, melting points, and solubility, are influenced by the molecular structure. For example, the crystallization in a specific space group and the formation of hydrogen bonds can be crucial for determining the physical characteristics of these compounds (Sagar et al., 2018).
Chemical Properties Analysis
The chemical properties of such compounds are often analyzed in the context of their potential biological or pharmacological activities. For instance, antimicrobial, anticancer, and other biological activities can be determined through in vitro and in vivo assays. The structure-activity relationship is a key aspect of these analyses (Sharma et al., 2011).
properties
IUPAC Name |
N-(6-methyl-2-phenylbenzotriazol-5-yl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4OS/c1-12-10-15-16(21-22(20-15)13-6-3-2-4-7-13)11-14(12)19-18(23)17-8-5-9-24-17/h2-11H,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEBRNERQSCQYKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC=CS3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-methyl-2-phenyl-2H-benzotriazol-5-yl)thiophene-2-carboxamide |
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